2-methyl-N-1-naphthyl-3-nitrobenzamide

• IUPAC Name: 2-methyl-N-naphthalen-1-yl-3-nitrobenzamide
• InChI: InChI=1S/C18H14N2O3/c1-12-14(9-5-11-17(12)20(22)23)18(21)19-16-10-4-7-13-6-2-3-8-15(13)16/h2-11H,1H3,(H,19,21)
• InChI Key: PVEPMZABJVMJCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

2-methyl-N-1-naphthyl-3-nitrobenzamide, also known as MNBA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MNBA belongs to the family of benzamides and has been synthesized using different methods.

Scientific Research Applications

Antibacterial Properties

• Synthesis and Antibacterial Evaluation : A study by Ravichandiran et al. (2015) discusses the synthesis of derivatives related to 2-methyl-N-1-naphthyl-3-nitrobenzamide, focusing on their antibacterial properties. One specific compound demonstrated significant antibacterial activity against Proteus vulgaris, highlighting potential applications in antibacterial drug development (Ravichandiran, Premnath, & Vasanthkumar, 2015).

Photophysical Characterization

• Organic Light Emitting Diodes (OLEDs) : García-López et al. (2014) synthesized derivatives involving 2-methyl-N-1-naphthyl-3-nitrobenzamide for use in OLEDs. The study explored their photophysical properties, indicating potential applications in developing more efficient lighting and display technologies (García-López et al., 2014).

Photochemical Applications

• Photochemistry of Azirines : Inui and Murata (2005) investigated the photochemistry of compounds related to 2-methyl-N-1-naphthyl-3-nitrobenzamide, specifically 3-methyl-2-(1-naphthyl)-2H-azirine. Their research could contribute to the understanding of photochemical reactions in organic synthesis (Inui & Murata, 2005).

Synthesis of Chemical Compounds

• Synthesis of Chlorantraniliprole : Yi-fen et al. (2010) used a compound structurally similar to 2-methyl-N-1-naphthyl-3-nitrobenzamide in the synthesis of Chlorantraniliprole. This research demonstrates its utility in synthesizing agriculturally important chemicals (Chen Yi-fen, Li Ai-xia, & Jie Yafei, 2010).

Antitubercular Activity

• Antimycobacterial Activity of Derivatives : A study by Wang et al. (2019) highlights the synthesis of nitrobenzamide derivatives, including those structurally related to 2-methyl-N-1-naphthyl-3-nitrobenzamide, and their antitubercular activity. This suggests potential applications in tuberculosis treatment (Wang et al., 2019).

Nonlinear Optical Properties

• Optical Applications : Varghese, Abraham, & George (2019) explored the nonlinear optical properties of N-[(Naphthalen-5-yl)methyl]-4-Nitrobenzamine, a compound related to 2-methyl-N-1-naphthyl-3-nitrobenzamide. Their findings suggest applications in photovoltaic device fabrication (Varghese, Abraham, & George, 2019).